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Documented Activities of Vincosamide

Vincosamide is a natural compound identified in plants from the Psychotria genus, such as Psychotria

leiocarpa [1]. The table below summarizes its known biological activities based on current literature.

Activity Description & Context

Anti-cholinesterase
Activity

Mentioned as a known property, though specific data on its potency (e.g.,
IC50) against AChE or BuChE is not provided in the search results [1].

Anti-inflammatory
Effects

Documented to reduce chemically-induced inflammation in mouse models [1].

Anti-tumor Effects Demonstrates efficacy in inhibiting proliferation, migration, and invasion of
Hepatocellular Carcinoma (HCC) cells, and promotes apoptosis [1].

The search results indicate that vincosamide's role in inhibiting acetylcholinesterase is not the primary

focus of recent research. Investigations have shifted more towards its potent anti-inflammatory and anti-

cancer properties [1].
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Proposed Mechanism in Cancer Cells

Research on vincosamide's anti-cancer activity suggests a multi-target mechanism. The diagram below

outlines the key signaling pathways it influences based on studies in hepatocellular carcinoma cells.
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Vincosamide's multi-target mechanism in HCC cells, impacting key signaling pathways, metastasis, and

apoptosis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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